Cas no 1214359-49-5 (2-Fluoro-4'-isobutylbiphenyl)

• Product Name: 2-Fluoro-4'-isobutylbiphenyl
• CAS No: 1214359-49-5
• MF: C₁₆H₁₇F
• MW: 228.304588079453
• CID: 4998581
• Update Time: 2025-10-29

2-Fluoro-4'-isobutylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4'-isobutylbiphenyl
• 2-Fluoro-4'-isobutylbiphenyl

• Inchi： 1S/C16H17F/c1-12(2)11-13-7-9-14(10-8-13)15-5-3-4-6-16(15)17/h3-10,12H,11H2,1-2H3
• InChI Key： QLXVWFABAAACPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=CC=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4'-isobutylbiphenyl

Comprehensive Overview of 2-Fluoro-4'-isobutylbiphenyl (CAS No. 1214359-49-5): Properties, Applications, and Industry Insights

2-Fluoro-4'-isobutylbiphenyl (CAS No. 1214359-49-5) is a specialized fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique isobutyl and fluoro substituents, exhibits remarkable chemical stability and versatility, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated organic compounds in drug discovery and advanced materials, 2-Fluoro-4'-isobutylbiphenyl stands out as a key building block for researchers exploring novel therapeutic agents and functional materials.

The molecular structure of 2-Fluoro-4'-isobutylbiphenyl combines a biphenyl core with strategic substitutions: a fluoro group at the 2-position and an isobutyl chain at the 4'-position. This configuration enhances its lipophilicity and metabolic stability, traits highly sought after in pharmaceutical intermediates. Recent studies highlight its potential in modulating drug-target interactions, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's CAS No. 1214359-49-5 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in global supply chains.

In the context of green chemistry and sustainable synthesis, 2-Fluoro-4'-isobutylbiphenyl aligns with industry trends toward eco-friendly fluorination methods. Researchers are increasingly focusing on catalytic fluorination techniques to reduce environmental impact, a topic frequently searched in academic databases and AI-driven literature reviews. The compound's compatibility with transition-metal catalysis and photoredox reactions further underscores its relevance in modern synthetic workflows.

From an industrial perspective, 2-Fluoro-4'-isobutylbiphenyl is pivotal in the production of liquid crystal materials and organic electronic components. Its rigid biphenyl framework and fluorine-induced polarity contribute to optimal charge transport properties, addressing the demand for high-performance OLED (organic light-emitting diode) materials. As the electronics industry shifts toward flexible displays and energy-efficient devices, this compound’s role in advanced material formulations continues to expand.

Quality control and analytical characterization of CAS No. 1214359-49-5 rely on advanced techniques such as HPLC (high-performance liquid chromatography), NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for manufacturers adhering to Good Manufacturing Practices (GMP). Frequently asked questions in search engine queries revolve around its purity standards, storage conditions, and supplier reliability, reflecting the compound’s commercial importance.

Looking ahead, 2-Fluoro-4'-isobutylbiphenyl is poised to play a transformative role in personalized medicine and smart material innovation. Its integration into high-throughput screening libraries and computational drug design platforms exemplifies the convergence of chemistry and artificial intelligence (AI). As interdisciplinary research accelerates, this compound’s applications in bioconjugation and targeted drug delivery systems are expected to unlock new frontiers in science and technology.